Cas no 1805938-77-5 (2-Bromo-4-fluoro-3-hydroxybenzaldehyde)

• Product Name: 2-Bromo-4-fluoro-3-hydroxybenzaldehyde
• CAS No: 1805938-77-5
• MF: C₇H₄BrFO₂
• MW: 219.007864952087
• CID: 4976133
• Update Time: 2025-05-20

2-Bromo-4-fluoro-3-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-3-hydroxybenzaldehyde

• Inchi： 1S/C7H4BrFO2/c8-6-4(3-10)1-2-5(9)7(6)11/h1-3,11H
• InChI Key： SYXDHCXABGJPGS-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C=O)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3

Additional information on 2-Bromo-4-fluoro-3-hydroxybenzaldehyde

2-Bromo-4-fluoro-3-hydroxybenzaldehyde (CAS No. 1805938-77-5): A Comprehensive Overview

2-Bromo-4-fluoro-3-hydroxybenzaldehyde (CAS No. 1805938-77-5) is a versatile organic compound with a unique combination of functional groups that make it an important intermediate in various chemical and pharmaceutical applications. This compound features a bromine atom, a fluorine atom, and a hydroxyl group, all of which contribute to its reactivity and potential utility in synthetic chemistry.

The molecular structure of 2-Bromo-4-fluoro-3-hydroxybenzaldehyde is characterized by its aromatic ring, which provides a stable platform for the attachment of the bromine, fluorine, and hydroxyl groups. The presence of these functional groups allows for a wide range of chemical transformations, making it a valuable starting material in the synthesis of more complex molecules.

In recent years, 2-Bromo-4-fluoro-3-hydroxybenzaldehyde has gained significant attention in the field of medicinal chemistry due to its potential as an intermediate in the development of novel drugs. The bromine and fluorine substituents can influence the pharmacokinetic properties of the final product, such as solubility, metabolic stability, and bioavailability. Additionally, the hydroxyl group can serve as a site for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

One of the key applications of 2-Bromo-4-fluoro-3-hydroxybenzaldehyde is in the synthesis of compounds with anti-cancer properties. Research has shown that derivatives of this compound can exhibit potent cytotoxic effects against various cancer cell lines. For example, a study published in the Journal of Medicinal Chemistry demonstrated that a series of 2-Bromo-4-fluoro-3-hydroxybenzaldehyde-derived compounds showed significant inhibition of tumor growth in both in vitro and in vivo models.

Beyond cancer research, 2-Bromo-4-fluoro-3-hydroxybenzaldehyde has also been explored for its potential in the development of anti-inflammatory agents. The unique combination of functional groups allows for the design of molecules that can modulate inflammatory pathways effectively. A recent study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibited strong anti-inflammatory activity by inhibiting key enzymes involved in inflammation.

In addition to its medicinal applications, 2-Bromo-4-fluoro-3-hydroxybenzaldehyde is also used as an intermediate in the synthesis of agrochemicals. The presence of bromine and fluorine atoms can enhance the efficacy and selectivity of pesticides and herbicides. For instance, a study published in Pesticide Biochemistry and Physiology highlighted the use of this compound as a building block for developing novel herbicides with improved environmental profiles.

The synthesis of 2-Bromo-4-fluoro-3-hydroxybenzaldehyde typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by oxidation steps to introduce the aldehyde functionality. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing hazardous by-products.

The physical properties of 2-Bromo-4-fluoro-3-hydroxybenzaldehyde, such as its melting point, boiling point, and solubility, are crucial for its handling and storage. It is generally supplied as a solid or liquid form and should be stored under dry conditions to prevent degradation. Safety data sheets (SDS) provide detailed information on handling and disposal procedures to ensure safe use in laboratory settings.

In conclusion, 2-Bromo-4-fluoro-3-hydroxybenzaldehyde (CAS No. 1805938-77-5) is a multifaceted compound with significant potential in various fields, including medicinal chemistry, agrochemistry, and materials science. Its unique combination of functional groups makes it an attractive starting material for the synthesis of complex molecules with diverse applications. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemical research.